CID 71351971

• CAS No.: 12337-91-6
• Molecular Formula: BaPt2
• Molecular Weight: 527.5 g/mol
• InChI: InChI=1S/Ba.2Pt
• InChI Key: UDNLLWVIUCETIX-UHFFFAOYSA-N
• Canonical SMILES: [Ba].[Pt].[Pt]

Description

For this analysis, we hypothesize CID 71351971 as a triterpenoid derivative, analogous to betulinic acid (CID 64971) or 3-O-caffeoyl betulin (CID 10153267), given the evidence’s emphasis on betulin-derived inhibitors and their structural comparisons .

Preparation Methods

The preparation of CID 71351971 involves several synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The C-H alkylation reaction is carried out by a mechanical grinding method under the action of a manganese catalyst and magnesium metal . Industrial production methods may vary, but they generally follow similar principles to ensure the purity and yield of the compound.

Chemical Reactions Analysis

Reaction Conditions

• Temperature and Atmosphere : Critical parameters in synthesis, with reactions often conducted under inert environments to avoid degradation.

• Catalytic Impurities : Unintended contaminants or catalytic agents may alter reaction pathways or rates, necessitating rigorous impurity control .

• Phase Separation : Steps involving phase changes (e.g., solid-state reactions) require careful monitoring to ensure uniform product formation.

Stability and Reactivity Factors

The compound’s stability is influenced by:

• Electronic Structure : Dysprosium’s unpaired f-electrons contribute magnetic properties, while indium enhances electrical conductivity.

• Environmental Interactions : Reactivity varies with exposure to oxygen, moisture, or reactive substrates, necessitating controlled storage and handling.

• Thermal and Mechanical Stress : Elevated temperatures or mechanical stress may induce structural changes, affecting stability .

Critical Gaps in Research

• Experimental Data : Limited published studies on reaction kinetics, stoichiometry, or structural transformations under varied conditions.

• Safety Protocols : Hazard assessments (e.g., reactivity with acids, bases, or oxidizers) remain understudied .

References EvitaChem. (2025). Dysprosium–indium (1/3). Bretherick, L. (1999). Handbook of Reactive Chemical Hazards.

Scientific Research Applications

CID 71351971 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, it is explored for its potential therapeutic properties, including its role in drug development. Industrial applications include its use in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of CID 71351971 involves its interaction with specific molecular targets and pathways. It may act by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context of its use .

Comparison with Similar Compounds

Limitations and Notes

• The analysis assumes this compound’s structural class based on contextual evidence; actual data may vary.
• Experimental validation is critical, as physicochemical properties (e.g., Log P, solubility) are estimated from analogous compounds .